N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide

• IUPAC Name: N'-methylsulfonylthieno[2,3-b]quinoline-2-carbohydrazide
• InChI: InChI=1S/C13H11N3O3S2/c1-21(18,19)16-15-12(17)11-7-9-6-8-4-2-3-5-10(8)14-13(9)20-11/h2-7,16H,1H3,(H,15,17)
• InChI Key: VHPLLWWUXYWFHR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NNC(=O)C1=CC2=CC3=CC=CC=C3N=C2S1
• Molecular Formula: C13H11N3O3S2
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N’-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide” were not found, there are general methods for synthesizing aryl (thieno [2,3-b]quinolin-2-yl)methanone and 2- (2-aroyl-2,3-dihydrothieno [2,3-b]quinolin-3-yl)-1-arylethanone derivatives. These methods involve a sequential multi-component reaction from readily available starting materials. The products were obtained with excellent yield (85–95%) within short reaction times (25-30 min) in DMF at room temperature.

Scientific Research Applications

Metal Mediated Inhibition of Enzymes

Quinolinyl sulfonamides have been identified as potent inhibitors of methionine aminopeptidase (MetAP), a critical enzyme involved in protein synthesis and regulation. These inhibitors, including compounds similar to N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide, exhibit varying potencies against different metal forms of the enzyme, highlighting the importance of metal interactions in their mechanism of action (Huang et al., 2006).

Remote Sulfonylation in Organic Synthesis

The remote sulfonylation of aminoquinolines, a process relevant to the chemical family of N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide, has been developed using sodium sulfinates. This method highlights the synthesis of environmentally friendly byproducts and the creation of less odorous and more sustainable chemical processes (Xia et al., 2016).

Photo-induced Synthesis of Sulfonohydrazides

The photo-induced, catalyst-free synthesis of (2-oxoindolin-3-yl)methanesulfonohydrazides, a process that could potentially be applied to the synthesis of N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide, demonstrates an innovative approach to incorporating sulfonyl groups into molecules under mild conditions without metal catalysts (Zhou et al., 2016).

Corrosion Inhibition

Sulfonamide derivatives have shown significant potential as corrosion inhibitors for metals. Studies on quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides, similar in functional groups to N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide, reveal their effectiveness in protecting mild steel against corrosion in acidic media. This application is crucial for extending the lifespan of metal components in industrial systems (Olasunkanmi et al., 2016).

Anticancer Activity

The structural modification of quinoline compounds, akin to N'-(thieno[2,3-b]quinolin-2-ylcarbonyl)methanesulfonohydrazide, has been explored for antitumor activity. Research shows that certain amsacrine analogs, including those with quinoline systems, have potential anticancer properties, indicating the importance of the acridine moiety in their biological activity (Chilin et al., 2009).